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Compound of Interest

Compound Name: 2-Propylaniline

Cat. No.: B158001 Get Quote

This guide provides an in-depth analysis of the fundamental physicochemical properties of 2-
propylaniline, a significant chemical intermediate in various industrial applications. The focus

of this document is to furnish researchers, scientists, and professionals in drug development

with precise data regarding its molecular formula and weight.

Physicochemical Data Summary
The essential quantitative data for 2-propylaniline is compiled in the table below, offering a

clear and concise summary of its key molecular identifiers.

Parameter Value Source

Molecular Formula C9H13N [1][2][3][4][5][6]

Molecular Weight 135.21 g/mol [1][3][5][7]

Alternate Molecular Weight 135.206 g/mol [2]

Monoisotopic Mass 135.104799419 Da [1]

CAS Number 1821-39-2 [2][4]

Structural and Relational Overview
The logical relationship between the common name of the compound, its empirical formula,

and its calculated molecular weight is a cornerstone of chemical identification. This relationship
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is visually represented in the following diagram.
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Fig. 1: Chemical Identity of 2-Propylaniline

Experimental Protocols
While this document focuses on the fundamental properties of 2-propylaniline, it is important

to note that its characterization and application are underpinned by various experimental

methodologies. Detailed experimental protocols for the synthesis, purification, and analysis of

2-propylaniline can be found in various chemical literature and databases. For instance, the

electropolymerization of 2-propylaniline to yield a poly(2-propylaniline) film has been

reported to occur in a highly acidic medium[7]. Similarly, the polymerization and intercalation of

2-propylaniline into iron (III) oxychloride have been achieved through an in situ

polymerization/intercalation process[7]. For specific analytical procedures, such as determining

purity or identifying the compound through spectroscopic methods (e.g., NMR, IR, Mass

Spectrometry), standardized protocols available in chemical research literature should be

consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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